![molecular formula C17H22N4O2 B256437 5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile](/img/structure/B256437.png)
5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile
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Overview
Description
5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties that make it a valuable tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile is not fully understood. However, it is believed to interact with the voltage-gated sodium channels and modulate their activity. This interaction leads to changes in the electrical properties of the cell membrane, which can affect various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied. It has been shown to affect the activity of ion channels, leading to changes in the electrical properties of the cell membrane. This can affect various biological processes, including neuronal activity and muscle contraction.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile in lab experiments is its ability to modulate the activity of ion channels. This makes it a valuable tool for investigating the function of these channels and their role in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile. One potential direction is to investigate its potential applications in the treatment of various diseases, such as epilepsy and chronic pain. Another direction is to further investigate its mechanism of action and its effects on ion channels. Additionally, research could focus on developing new compounds based on the structure of this compound with improved properties for scientific research.
Synthesis Methods
The synthesis of 5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile involves several steps. The first step involves the reaction of 4-methylphenol with 2-chloromethyl oxazole in the presence of a base. The resulting intermediate is then reacted with N,N-dimethylpropylamine to yield the final product.
Scientific Research Applications
5-{[3-(Dimethylamino)propyl]amino}-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile has been used in various scientific research applications. One of the most significant applications of this compound is in the study of ion channels. It has been shown to modulate the activity of certain ion channels, making it a valuable tool for investigating their function.
properties
Molecular Formula |
C17H22N4O2 |
---|---|
Molecular Weight |
314.4 g/mol |
IUPAC Name |
5-[3-(dimethylamino)propylamino]-2-[(4-methylphenoxy)methyl]-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C17H22N4O2/c1-13-5-7-14(8-6-13)22-12-16-20-15(11-18)17(23-16)19-9-4-10-21(2)3/h5-8,19H,4,9-10,12H2,1-3H3 |
InChI Key |
ZGTXCPWHJGGZFQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC2=NC(=C(O2)NCCCN(C)C)C#N |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NC(=C(O2)NCCCN(C)C)C#N |
Origin of Product |
United States |
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